6-(2-Methoxyphenyl)-2-[1-(2-methylsulfonylbenzoyl)azetidin-3-yl]pyridazin-3-one

• IUPAC Name: 6-(2-methoxyphenyl)-2-[1-(2-methylsulfonylbenzoyl)azetidin-3-yl]pyridazin-3-one
• InChI: InChI=1S/C22H21N3O5S/c1-30-19-9-5-3-7-16(19)18-11-12-21(26)25(23-18)15-13-24(14-15)22(27)17-8-4-6-10-20(17)31(2,28)29/h3-12,15H,13-14H2,1-2H3
• InChI Key: SPSQIUMHKLKALO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NN(C(=O)C=C2)C3CN(C3)C(=O)C4=CC=CC=C4S(=O)(=O)C
• Molecular Formula: C22H21N3O5S
• Molecular Weight: 439.5 g/mol

Description

6-(2-Methoxyphenyl)-2-[1-(2-methylsulfonylbenzoyl)azetidin-3-yl]pyridazin-3-one is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of pyridazinone derivatives, which have been found to exhibit various pharmacological activities.

Mechanism Of Action

The mechanism of action of 6-(2-Methoxyphenyl)-2-[1-(2-methylsulfonylbenzoyl)azetidin-3-yl]pyridazin-3-one is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting the activity of various enzymes and signaling pathways involved in inflammation, tumor growth, and diabetes.
Biochemical and Physiological Effects:
Studies have shown that 6-(2-Methoxyphenyl)-2-[1-(2-methylsulfonylbenzoyl)azetidin-3-yl]pyridazin-3-one exhibits significant biochemical and physiological effects. It has been found to reduce the levels of inflammatory cytokines, such as TNF-α, IL-1β, and IL-6. It also inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer. In addition, this compound has been found to improve glucose homeostasis and insulin sensitivity in diabetic animal models.

Advantages And Limitations For Lab Experiments

The advantages of using 6-(2-Methoxyphenyl)-2-[1-(2-methylsulfonylbenzoyl)azetidin-3-yl]pyridazin-3-one in lab experiments include its potent pharmacological activity, its relatively easy synthesis, and its low toxicity. However, its limitations include its low solubility in aqueous media and its limited stability under certain reaction conditions.

Future Directions

There are several future directions for research on 6-(2-Methoxyphenyl)-2-[1-(2-methylsulfonylbenzoyl)azetidin-3-yl]pyridazin-3-one. These include:
1. Further investigation of its mechanism of action to better understand its pharmacological effects.
2. Development of more efficient synthesis methods to improve its yield and purity.
3. Evaluation of its potential as a therapeutic agent for various diseases, including cancer, diabetes, and inflammation.
4. Investigation of its pharmacokinetics and pharmacodynamics to determine its optimal dosage and administration route.
5. Development of novel derivatives with improved pharmacological properties.

Synthesis Methods

The synthesis of 6-(2-Methoxyphenyl)-2-[1-(2-methylsulfonylbenzoyl)azetidin-3-yl]pyridazin-3-one involves the reaction of 2-methoxyphenyl hydrazine with 2-methylsulfonylbenzoyl chloride in the presence of triethylamine to form 2-methoxyphenyl hydrazide. This intermediate is then reacted with 2-cyano-3-(2-methoxyphenyl)-2-propenoic acid to form the desired pyridazinone derivative.

Scientific Research Applications

Research on 6-(2-Methoxyphenyl)-2-[1-(2-methylsulfonylbenzoyl)azetidin-3-yl]pyridazin-3-one has been focused on its potential therapeutic applications. Studies have shown that this compound exhibits anti-inflammatory, anti-tumor, and anti-diabetic activities. It has also been found to possess significant antioxidant properties.